Cas no 1806037-93-3 (5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1806037-93-3
• MF: C₈H₆F₄N₂O₄
• MW: 270.137856006622
• CID: 4840286
• Update Time: 2025-06-08

5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O4/c1-17-7-6(18-8(10,11)12)5(14(15)16)4(2-9)3-13-7/h3H,2H2,1H3
• InChI Key： LPZPMBASRPGEFS-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(C(=C1[N+](=O)[O-])OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2

Additional information on 5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine

Introduction to 5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806037-93-3)

5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1806037-93-3, belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and industrial applications. The presence of multiple functional groups, including a fluoromethyl, methoxy, and trifluoromethoxy substituents, along with a nitro group, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization to develop novel bioactive agents.

The structural features of 5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine contribute to its reactivity and potential utility in various chemical transformations. The fluoromethyl group, for instance, is known to enhance the lipophilicity and metabolic stability of molecules, making it particularly valuable in drug design. Additionally, the methoxy and trifluoromethoxy groups introduce electron-donating and electron-withdrawing effects, respectively, which can influence the electronic properties of the pyridine ring and its interactions with biological targets. The nitro group further adds to the compound's complexity by providing a site for reduction or further functionalization.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The combination of these functional groups in 5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine suggests that it may exhibit a range of biological activities. For instance, studies have shown that pyridine-based compounds can interact with various enzymes and receptors, making them promising candidates for treating conditions such as inflammation, cancer, and neurological disorders. The fluoromethyl group, in particular, has been extensively studied for its role in enhancing binding affinity and reducing metabolic degradation in drug candidates.

Recent research has also highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including absorption, distribution, metabolism, excretion, and toxicity (ADMET). The presence of multiple fluorine atoms in 5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine may contribute to improved bioavailability and reduced susceptibility to enzymatic degradation. This has prompted researchers to investigate its potential as a lead compound or intermediate in the synthesis of novel therapeutics.

The synthetic pathways for preparing 5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine are also of great interest. Given its complex structure, developing efficient synthetic routes that maintain high yields and purity is crucial for both academic research and industrial applications. Modern synthetic methodologies often involve multi-step reactions that require careful optimization to achieve the desired product. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and oxidation-reduction processes are commonly employed in the synthesis of such heterocyclic compounds.

One notable aspect of working with 5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine is its potential role as a building block for more complex molecules. By modifying specific functional groups or introducing new ones through further chemical transformations, researchers can generate a library of derivatives with tailored properties. This approach is particularly valuable in drug discovery pipelines, where high-throughput screening of numerous compounds is often necessary to identify lead candidates with optimal pharmacological profiles.

The computational modeling of such compounds has also advanced significantly in recent years. Molecular docking studies can predict how 5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine interacts with biological targets at the molecular level. These studies provide valuable insights into binding affinities, enzyme kinetics, and potential side effects before experimental validation is conducted. This integration of computational methods with traditional wet chemistry approaches has accelerated the pace of drug discovery and development.

In conclusion,5-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806037-93-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing novel bioactive agents, while its multiple functional groups offer opportunities for further derivatization and optimization. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to remain at the forefront of chemical biology investigations.